Cas no 77791-67-4 (N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride)

N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride structure
77791-67-4 structure
Product Name:N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride
CAS No:77791-67-4
MF:C16H29Cl2N3O2
MW:366.326362371445
CID:1789023
PubChem ID:53778
Update Time:2025-04-21

N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-N'-{2-[(2-methoxyphenyl)amino]-2-oxoethyl}-N'-methylethane-1,2-diaminium dichloride
    • diethyl-[2-[[2-(2-methoxyanilino)-2-oxoethyl]-methylazaniumyl]ethyl]azanium,dichloride
    • 77791-67-4
    • C 5416
    • 2-(2-(Diethylamino)ethyl)methylamino-o-acetanisidide dihydrochloride
    • o-ACETANISIDIDE, 2-(2-(DIETHYLAMINO)ETHYL)METHYLAMINO-, DIHYDROCHLORIDE
    • Inchi: 1S/C16H27N3O2.2ClH/c1-5-19(6-2)12-11-18(3)13-16(20)17-14-9-7-8-10-15(14)21-4;;/h7-10H,5-6,11-13H2,1-4H3,(H,17,20);2*1H
    • InChI Key: XGBPUJDXZJTCIS-UHFFFAOYSA-N
    • SMILES: [Cl-].[Cl-].O=C(C[NH+](C)CC[NH+](CC)CC)NC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 365.1636826g/mol
  • Monoisotopic Mass: 365.1636826g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 295
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.2Ų
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